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This in-depth technical guide provides a comprehensive overview of the perception of the
bacterial flagellin-derived peptide, flg22, by plant cells and the subsequent activation of the
downstream signaling cascade. This pathway is a cornerstone of Pattern-Triggered Immunity
(PTI), the first line of inducible defense in plants. Understanding these intricate molecular
mechanisms is pivotal for the development of novel strategies to enhance plant immunity and
for the discovery of new drug targets.

Perception of flg22 at the Cell Surface

The initial recognition of flg22 occurs at the plasma membrane and is mediated by a
sophisticated receptor complex. The primary receptor is the leucine-rich repeat receptor kinase
(LRR-RK) FLAGELLIN-SENSING 2 (FLS2).[1][2][3][4] Upon binding of flg22, FLS2 rapidly
forms a heterodimer with another LRR-RK, BRASSINOSTEROID INSENSITIVE 1-
ASSOCIATED KINASE 1 (BAK1), which acts as a co-receptor.[1][2][3][5][6] This ligand-induced
association is crucial for the activation of the receptor complex and the initiation of downstream
signaling.[1][2][3][5] The formation of the FLS2-BAK1 complex involves reciprocal
phosphorylation, leading to the full activation of their cytoplasmic kinase domains.[2][3]

© 2026 BenchChem. All rights reserved. 1/15 Tech Support


https://www.benchchem.com/product/b15567050#bc-rfq
http://english.genetics.cas.cn/rh/rp/201311/t20131104_111911.html
https://pubmed.ncbi.nlm.nih.gov/24114786/
https://www.zora.uzh.ch/entities/publication/901a84fa-f1e2-4218-9bad-bfd89f71acb6
https://academic.oup.com/plcell/article/24/3/1096/6097242
http://english.genetics.cas.cn/rh/rp/201311/t20131104_111911.html
https://pubmed.ncbi.nlm.nih.gov/24114786/
https://www.zora.uzh.ch/entities/publication/901a84fa-f1e2-4218-9bad-bfd89f71acb6
https://scispace.com/pdf/a-flagellin-induced-complex-of-the-receptor-fls2-and-bak1-357o3yyeyl.pdf
https://academic.oup.com/plphys/article/164/1/440/6112992
http://english.genetics.cas.cn/rh/rp/201311/t20131104_111911.html
https://pubmed.ncbi.nlm.nih.gov/24114786/
https://www.zora.uzh.ch/entities/publication/901a84fa-f1e2-4218-9bad-bfd89f71acb6
https://scispace.com/pdf/a-flagellin-induced-complex-of-the-receptor-fls2-and-bak1-357o3yyeyl.pdf
https://pubmed.ncbi.nlm.nih.gov/24114786/
https://www.zora.uzh.ch/entities/publication/901a84fa-f1e2-4218-9bad-bfd89f71acb6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567050?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Extracellular Space

CO

Cytoplasm

Click to download full resolution via product page

Downstream Signaling Cascade

Following the activation of the FLS2-BAK1 receptor complex, a rapid and complex signaling
cascade is initiated, involving ion fluxes, a burst of reactive oxygen species (ROS), and the
activation of mitogen-activated protein kinase (MAPK) cascades. These events collectively

orchestrate the plant's defense response.

Calcium Signaling
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One of the earliest detectable responses to flg22 is a rapid and transient influx of calcium ions
(Caz*) from the apoplast into the cytosol.[7][8] This "calcium signature™ is a critical secondary
messenger in plant defense signaling.[8][9] The elevation in cytosolic Ca2* is sensed by
various calcium-binding proteins, including CALCIUM-DEPENDENT PROTEIN KINASES
(CDPKSs).[7][8] Activated CDPKs then phosphorylate downstream targets, including the NADPH
oxidase RBOHD, which is a key component of the ROS burst.[7]

Parameter Value Reference

Time to peak [Ca2*]cyt o .
_ Within minutes [7]
elevation

Source of Ca?* influx Primarily extracellular [10]

Reactive Oxygen Species (ROS) Burst

The perception of flg22 triggers a rapid and transient production of apoplastic ROS, primarily in
the form of superoxide (Oz7), which is then converted to hydrogen peroxide (H202).[11][12][13]
This "oxidative burst" is largely mediated by the plasma membrane-localized NADPH oxidase,
RESPIRATORY BURST OXIDASE HOMOLOG D (RBOHD).[12] The ROS produced act as
signaling molecules to further amplify the defense response and may also have direct
antimicrobial effects.[11][12]

Parameter Value Reference
Time to onset of ROS burst 2-10 minutes [14]
Peak of ROS production ~15 minutes [14]
Primary enzyme responsible RBOHD [12]

Mitogen-Activated Protein Kinase (MAPK) Cascade

The flg22 signaling pathway robustly activates a MAPK cascade, which is a highly conserved
signaling module in eukaryotes.[15][16] In Arabidopsis, the perception of flg22 leads to the
sequential activation of MEKK1, MKK4/MKK5, and subsequently MPK3/MPK®6.[15][17] These
activated MAPKs then phosphorylate a variety of downstream targets, including transcription
factors, to regulate the expression of defense-related genes.[15][16]
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Component Function Reference
MEKK1 MAPKKK [17]
MKK4/MKK5 MAPKK [15]
MPK3/MPK6 MAPK [15][16]

Calcium Sigpaling

Ca?* Influx

ROS Burst

MAPK Cascade
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Experimental Protocols
Co-Immunoprecipitation (Co-IP) to Detect FLS2-BAK1
Interaction

This protocol is designed to verify the in vivo interaction between FLS2 and BAK1 upon flg22
treatment.[5][18][19][20]

Methodology:

Plant Material: Use transgenic Arabidopsis plants expressing epitope-tagged versions of
FLS2 and/or BAK1 (e.g., FLS2-HA and BAK1-Myc).

e Treatment: Treat seedlings with 100 nM flg22 or a mock solution for 5-10 minutes.

e Protein Extraction: Homogenize plant tissue in ice-cold extraction buffer containing a non-
ionic detergent (e.g., Triton X-100) and protease/phosphatase inhibitors.

e Immunoprecipitation: Incubate the protein extract with an antibody against one of the epitope
tags (e.g., anti-HA) coupled to magnetic or agarose beads.

e Washing: Wash the beads extensively to remove non-specifically bound proteins.
o Elution: Elute the immunoprecipitated proteins from the beads.

o Western Blot Analysis: Separate the eluted proteins by SDS-PAGE, transfer to a membrane,
and probe with an antibody against the other epitope tag (e.g., anti-Myc) to detect the co-
immunoprecipitated protein.
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In-Gel Kinase Assay for MAPK Activation

This assay is used to detect the activation of MAPKs, such as MPK3 and MPK®, in response to
flg22.[21][22][23][24]

Methodology:

Protein Extraction: Extract total proteins from flg22-treated and control plant tissues.

o SDS-PAGE: Separate the proteins on an SDS-polyacrylamide gel that has been co-
polymerized with a generic MAPK substrate, such as Myelin Basic Protein (MBP).

» Denaturation and Renaturation: After electrophoresis, wash the gel to remove SDS and allow
the separated kinases to renature.

¢ Kinase Reaction: Incubate the gel in a kinase reaction buffer containing [y-32P]ATP. The
activated MAPKs in the gel will phosphorylate the embedded MBP.

e Washing: Wash the gel to remove unincorporated [y-32P]ATP.

o Autoradiography: Dry the gel and expose it to an X-ray film or a phosphorimager screen to
visualize the radiolabeled bands corresponding to the activated kinases.
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Measurement of Cytosolic Calcium
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Several methods can be used to measure the flg22-induced changes in cytosolic Caz+
concentration.[25][26][27][28][29]

Methodology using Aequorin:

» Plant Material: Use transgenic Arabidopsis plants expressing the Ca2*-sensitive luminescent
protein aequorin in the cytosol.

e Reconstitution: Incubate seedlings overnight in a solution containing the luminophore
coelenterazine to reconstitute active aequorin.

» Measurement: Place the seedlings in a luminometer and inject a solution of flg22. The
interaction of Ca2* with aequorin results in the emission of light, which is detected by the
luminometer.

» Data Conversion: The luminescence signal can be converted into Ca?* concentration using a
calibration curve.
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Luminol-Based ROS Burst Assay

This is a common and sensitive method for quantifying the production of ROS in response to
flg22.[14][30][31][32][33]

Methodology:

o Plant Material: Use leaf discs from mature Arabidopsis plants.

© 2026 BenchChem. All rights reserved. 10/ 15 Tech Support


https://www.benchchem.com/product/b15567050/docs?utm_src=pdf-body-img#the-perception-and-downstream-signaling-cascade-of-flg22-a-technical-guide
https://bio-protocol.org/en/bpdetail?id=1423&type=0
https://pubmed.ncbi.nlm.nih.gov/35819616/
https://en.bio-protocol.org/en/bpdetail?id=1423&type=0
https://bio-protocol.org/en/bpdetail?id=1685&type=0
https://experiments.springernature.com/articles/10.1007/978-1-0716-2517-0_22
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567050?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Incubation: Float the leaf discs in water overnight in a 96-well plate to allow wound-induced
ROS to subside.

Assay Solution: Replace the water with an assay solution containing luminol and horseradish
peroxidase (HRP).

Measurement: Place the plate in a luminometer and inject flg22 into each well. The H20:2
produced by the leaf discs reacts with luminol in an HRP-catalyzed reaction, emitting light
that is quantified by the luminometer.

Data Analysis: The data is typically presented as relative light units (RLU) over time.

© 2026 BenchChem. All rights reserved. 11/15 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567050?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Overnight Incubation
in Water

Add Luminol/HRP
Solution

flg22 Injection

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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